Cas no 58519-58-7 (Phenol, 2-bromo-6-butyl-4-methyl-)

• Product Name: Phenol, 2-bromo-6-butyl-4-methyl-
• CAS No: 58519-58-7
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 341796
• PubChem ID: 71443503
• Update Time: 2025-04-19

Phenol, 2-bromo-6-butyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-6-butyl-4-methyl-
• 2-bromo-6-butyl-4-methylphenol
• 58519-58-7
• DTXSID40852328
• SCHEMBL18896367

• Inchi： 1S/C11H15BrO/c1-3-4-5-9-6-8(2)7-10(12)11(9)13/h6-7,13H,3-5H2,1-2H3
• InChI Key： BVGKCTYCEFNBBZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1O)CCCC

Computed Properties

• Exact Mass: 242.03065
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23